Cas no 390357-31-0 (Hexanoic acid, 4,6-dicyano-)

• Product Name: Hexanoic acid, 4,6-dicyano-
• CAS No: 390357-31-0
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 1500009
• Update Time: 2024-08-24

Hexanoic acid, 4,6-dicyano- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 4,6-dicyano-

• Inchi： 1S/C8H10N2O2/c9-5-1-2-7(6-10)3-4-8(11)12/h7H,1-4H2,(H,11,12)
• InChI Key： RQIRZXDWGUJRJJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC(C#N)CCC#N

Computed Properties

• Exact Mass: 166.0743

Experimental Properties

• Density: 1.167±0.06 g/cm3(Predicted)
• Boiling Point: 453.7±35.0 °C(Predicted)
• PSA: 84.88
• pka: 4.33±0.10(Predicted)